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Compound of Interest

Compound Name: Methyl fucopyranoside

Cat. No.: B016489

For Immediate Release

Shanghai, China — December 12, 2025 — In the intricate world of glycoscience and drug
discovery, a thorough understanding of the fundamental physical and chemical properties of
carbohydrate building blocks is paramount. This technical guide provides an in-depth analysis
of the physical properties of methyl a-L-fucopyranoside, a crucial monosaccharide derivative.
Tailored for researchers, scientists, and professionals in drug development, this document
synthesizes key data, outlines experimental methodologies, and presents a relevant
experimental workflow visualization.

Core Physical and Chemical Properties

Methyl a-L-fucopyranoside is a white to off-white crystalline powder.[1][2] Its fundamental
properties are summarized in the tables below, providing a ready reference for laboratory
applications.

General Properties
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Property Value Reference
Molecular Formula C7H140s [1]
Molecular Weight 178.18 g/mol [1]

White to off-white crystalline
Appearance [11[2]

powder

) > 98% (as determined by

Purity [1]

HPLC)
Property Value Conditions Reference
Melting Point 153 - 160 °C Not specified [1][3]
Specific Rotation )

-185° to -215° c=1 in water [31141[5]

[a]DZO
Solubility 604 g/L in water at 25 °C

Experimental Protocols

The accurate determination of the physical properties of methyl a-L-fucopyranoside relies on

standardized experimental procedures. The following sections detail the methodologies for

measuring melting point, optical rotation, and solubility.

Determination of Melting Point

The melting point of methyl a-L-fucopyranoside is determined using the capillary method.

Apparatus:

¢ Melting point apparatus

o Capillary tubes (sealed at one end)

e Thermometer
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e Mortar and pestle

Procedure:

A small amount of finely powdered methyl a-L-fucopyranoside is packed into a capillary tube
to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure
thermal equilibrium.

o The temperature at which the substance first begins to melt (the first appearance of liquid)
and the temperature at which the entire solid has turned into a clear liquid are recorded. This
range represents the melting point of the sample.

Measurement of Specific Rotation

The optical rotation of a solution of methyl a-L-fucopyranoside is measured using a polarimeter.
The specific rotation is then calculated from the observed rotation.

Apparatus:

o Polarimeter

Polarimeter cell (1 dm path length)

Volumetric flask

Analytical balance

Sodium lamp (for D-line at 589 nm)
Procedure:

e A solution of methyl a-L-fucopyranoside is prepared by accurately weighing a known mass of
the compound and dissolving it in a known volume of distilled water (e.g., 1 g in 200 mL).

e The polarimeter is calibrated using a blank solution (distilled water).
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e The polarimeter cell is rinsed and filled with the prepared solution, ensuring no air bubbles
are present in the light path.

e The observed optical rotation () is measured at a constant temperature (20 °C) using the
sodium D-line.

» The specific rotation ([a]D?°) is calculated using the following formula: [a]D2° = a / (I x c)
where:

o a is the observed rotation in degrees.
o |is the path length of the polarimeter cell in decimeters (dm).

o c is the concentration of the solution in g/mL.

Solubility Determination

The aqueous solubility of methyl a-L-fucopyranoside is determined by the equilibrium solubility
method.

Apparatus:

Vials with screw caps

Shaker or magnetic stirrer

Centrifuge

Analytical balance

HPLC or other suitable analytical instrument for quantification
Procedure:

e An excess amount of methyl a-L-fucopyranoside is added to a known volume of distilled
water in a vial.

e The vial is sealed and agitated at a constant temperature (25 °C) for a sufficient period (e.g.,
24-48 hours) to ensure equilibrium is reached.
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e The resulting suspension is centrifuged to separate the undissolved solid.
e A known volume of the clear supernatant is carefully removed and diluted.

e The concentration of the dissolved methyl a-L-fucopyranoside in the diluted supernatant is
determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC).

e The solubility is then calculated and expressed in g/L.

Experimental Workflow Visualization

Methyl a-L-fucopyranoside is frequently utilized in glycobiology research, particularly in
studying carbohydrate-protein interactions. One common application is in competitive binding
assays to determine the inhibitory potential of various compounds against the binding of a
specific lectin to its fucosylated ligand. The following diagram illustrates a typical experimental
workflow for a competitive Enzyme-Linked Immunosorbent Assay (ELISA).
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Competitive ELISA Workflow for Lectin Inhibition Assay.

This workflow demonstrates how methyl a-L-fucopyranoside can be used as a known inhibitor
to compete with the binding of a lectin to a fucosylated glycoprotein immobilized on a microtiter
plate. The resulting signal is inversely proportional to the inhibitory activity of the tested
compound. This type of assay is crucial for screening and characterizing potential anti-
adhesion therapeutics that target lectin-carbohydrate interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b016489?utm_src=pdf-body-img
https://www.benchchem.com/product/b016489?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Bivalent Inhibitors of Mannose-Specific Bacterial Adhesion: A Xylose-Based
Conformational Switch to Control Glycoligand Distance - PMC [pmc.ncbi.nlm.nih.gov]

e 2. monobind.com [monobind.com]

» 3. Binding kinetics of methyl alpha-D-mannopyranoside to concanavalin A: temperature-jump
relaxation study with 4-methylumbelliferyl alpha-D-mannopyranoside as a fluorescence
indicator ligand - PubMed [pubmed.ncbi.nim.nih.gov]

» 4. Inhibition of Bacterial Adhesion and Antibiofilm Activities of a Glycolipid Biosurfactant from
Lactobacillus rhamnosus with Its Physicochemical and Functional Properties - PubMed
[pubmed.ncbi.nim.nih.gov]

e 5. mdpi.com [mdpi.com]

« To cite this document: BenchChem. [Unveiling the Physicochemical Landscape of Methyl a-
L-Fucopyranoside: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016489#what-are-the-physical-properties-of-methyl-
alpha-I-fucopyranoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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